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Lethedoside A: Chemical & Physical Properties

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Lethedoside A
Cat. No.: S1524487

The table below consolidates the core chemical and physical data for Lethedoside A from the search results

[1].

Property Value | Description
Common Name Lethedoside A [1]
CAS Number 221289-20-9 [1]
Molecular C24H26011 [1]
Formula

Molecular Weight  490.46 g/mol [1]

Density 1.5+£0.1 g/cm3 [1]

Boiling Point 755.4+60.0 °C at 760 mmHg [1]

Flash Point 258.7£26.4 °C [1]

Melting Point Not Available (N/A) [1]

IUPAC Name 2-(3,4-Dimethoxyphenyl)-7-methoxy-4-oxo-4H-chromen-5-yl 3-D-glucopyranoside
[1]

Synonyms 4H-1-Benzopyran-4-one, 2-(3,4-dimethoxyphenyl)-5-(3-D-glucopyranosyloxy)-7-

methoxy- [1]
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Biological Activity & Potential Research Context

Lethedoside A is identified as a natural flavonoid. Its primary documented biological activity is its
inhibitory effect on LPS-induced NO production in RAW 264.7 cells [1]. This suggests potential anti-

inflammatory properties for this compound.

The compound is a constituent of the plant Aquilaria sinensis (Chinese agarwood) [2]. Research into this
plant has explored a range of bioactivities in its compounds and extracts, including anti-inflammatory,
cytotoxic, neuroprotective, and antimicrobial effects [2]. This provides a broader, relevant research

context for Lethedoside A, though specific studies on the compound itself are not detailed in the results.

Research Workflow & Pathway

The following diagram outlines a general research workflow for investigating a natural compound like
Lethedoside A, from source identification to mechanistic studies. This model is inferred from the broader

context found in the search results.

© 2026 Smolecule. All rights reserved. 2/4 Tech Support


https://www.smolecule.com/products/s1524487?utm_src=pdf-body
https://www.chemsrc.com/en/cas/221289-20-9_966725.html
https://www.sciencedirect.com/science/article/pii/S2589377719300576
https://www.sciencedirect.com/science/article/pii/S2589377719300576
https://www.smolecule.com/products/s1524487?utm_src=pdf-body
https://www.smolecule.com/products/s1524487?utm_src=pdf-body
https://www.smolecule.com/products/s1524487?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O I e C U I e Specifications & Pricing

Extraction & Isolation

Structural Elucidation

onfirmed Compound
In-vitro Bioactivity Screening

o, . N\
Positive Hit Ne.g.
Y

Example Assay:
. . c Inhibit LPS-induced NO
Mechanism of Action Studies production in RAW 264.7
macrophage cells

Click to download full resolution via product page

General research workflow for a natural compound like Lethedoside A, from plant source to mechanistic

studies.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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foundational-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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